Cas no 169525-19-3 (3-methylpentane-1,2-diol)

3-Methylpentane-1,2-diol is a branched-chain diol characterized by its two hydroxyl groups positioned at the 1 and 2 carbon atoms of a 3-methylpentane backbone. This structure imparts moderate polarity and solubility in both water and organic solvents, making it a versatile intermediate in organic synthesis and specialty chemical applications. Its balanced hydrophilicity and lipophilicity are advantageous in formulations requiring controlled viscosity, humectancy, or solvent properties. The compound’s stability under standard conditions and functional group reactivity further support its use in polymer modification, coatings, and adhesives. Its defined isomerism and purity make it suitable for precision applications in pharmaceuticals and agrochemicals.
3-methylpentane-1,2-diol structure
3-methylpentane-1,2-diol structure
Product Name:3-methylpentane-1,2-diol
CAS No:169525-19-3
MF:C6H14O2
MW:118.174162387848
CID:3810312
PubChem ID:22023476
Update Time:2025-06-08

3-methylpentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pentanediol, 3-methyl-
    • 3-methylpentane-1,2-diol
    • SCHEMBL270330
    • AKOS016053561
    • 169525-19-3
    • EN300-1678591
    • 3-methyl-1,2-pentanediol
    • Inchi: 1S/C6H14O2/c1-3-5(2)6(8)4-7/h5-8H,3-4H2,1-2H3
    • InChI Key: OGLLAZUAZSIDFE-UHFFFAOYSA-N
    • SMILES: C(O)C(O)C(C)CC

Computed Properties

  • Exact Mass: 118.099379685Da
  • Monoisotopic Mass: 118.099379685Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 54.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 40.5Ų

3-methylpentane-1,2-diol Pricemore >>

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Additional information on 3-methylpentane-1,2-diol

Research Brief on 169525-19-3 and 3-Methylpentane-1,2-diol in Chemical Biology and Pharmaceutical Applications

The compound with the CAS number 169525-19-3 and the chemical product 3-methylpentane-1,2-diol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These substances are being investigated for their potential roles in drug formulation, biochemical pathways, and therapeutic applications. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential industrial applications.

Recent studies have focused on the synthesis and characterization of 169525-19-3, a compound with potential pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and stability under various conditions. Preliminary results suggest that 169525-19-3 exhibits promising interactions with specific biological targets, making it a candidate for further drug development studies.

3-Methylpentane-1,2-diol, a diol derivative, has been explored for its utility as a solvent and excipient in pharmaceutical formulations. Its unique physicochemical properties, such as low toxicity and high solubility, make it an attractive alternative to traditional solvents. Recent investigations have demonstrated its effectiveness in enhancing the bioavailability of poorly water-soluble drugs, thereby improving their therapeutic efficacy. Additionally, its role in stabilizing protein-based therapeutics has been a subject of interest, with studies showing reduced aggregation and improved shelf-life of biopharmaceuticals.

In the context of drug delivery systems, 3-methylpentane-1,2-diol has been incorporated into nanoemulsions and liposomal formulations to enhance drug encapsulation and release profiles. Experimental data indicate that its amphiphilic nature facilitates the formation of stable colloidal systems, which are critical for targeted drug delivery. Furthermore, its biocompatibility and minimal side effects underscore its potential for clinical applications.

The synergistic effects of 169525-19-3 and 3-methylpentane-1,2-diol are also under investigation. Early-stage research suggests that combining these compounds could lead to novel therapeutic strategies, particularly in the treatment of metabolic disorders and inflammatory diseases. Mechanistic studies are ongoing to unravel the molecular interactions and pathways involved, with the aim of optimizing their combined use in future therapies.

In conclusion, the latest research on 169525-19-3 and 3-methylpentane-1,2-diol highlights their multifaceted applications in chemical biology and pharmaceuticals. While significant progress has been made, further studies are needed to fully exploit their potential and address any remaining challenges related to scalability, safety, and regulatory approval. This brief underscores the importance of continued investment in research and development to unlock the full therapeutic and industrial value of these compounds.

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